Cas no 2171276-96-1 (4-hydroxy-3-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid)

• Product Name: 4-hydroxy-3-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid
• CAS No: 2171276-96-1
• MF: C₂₇H₂₄N₂O₆
• MW: 472.489267349243
• CID: 6258375
• PubChem ID: 165580685
• Update Time: 2025-06-09

4-hydroxy-3-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-3-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid
• 2172576-41-7
• 4-hydroxy-3-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
• EN300-1532377
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]-4-hydroxybenzoic acid
• 4-hydroxy-3-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
• 2171285-50-8
• 2171276-96-1
• EN300-1531926
• EN300-1532846

• Inchi： 1S/C27H24N2O6/c30-24-10-9-15(26(32)33)13-23(24)29-25(31)16-11-17(12-16)28-27(34)35-14-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-10,13,16-17,22,30H,11-12,14H2,(H,28,34)(H,29,31)(H,32,33)
• InChI Key： ATDOTGVEBPGLJB-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC(C(NC2C=C(C(=O)O)C=CC=2O)=O)C1)=O

Computed Properties

• Exact Mass: 472.16343649g/mol
• Monoisotopic Mass: 472.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 777
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 125Ų

Additional information on 4-hydroxy-3-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid

Comprehensive Overview of 4-hydroxy-3-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid (CAS No. 2171276-96-1)

The compound 4-hydroxy-3-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid, identified by CAS No. 2171276-96-1, is a sophisticated organic molecule with significant applications in pharmaceutical research and peptide synthesis. Its intricate structure features a cyclobutane core, a 9H-fluoren-9-yl (Fmoc) protecting group, and a benzoic acid derivative, making it a versatile intermediate for drug development. Researchers are increasingly interested in this compound due to its potential role in targeted drug delivery and bioconjugation, aligning with current trends in precision medicine.

One of the most notable aspects of CAS No. 2171276-96-1 is its incorporation of the Fmoc group, a widely used protective moiety in solid-phase peptide synthesis (SPPS). This feature ensures high yield and purity during the synthesis of complex peptides, addressing the growing demand for therapeutic peptides in treating metabolic disorders and cancers. The compound’s hydroxybenzoic acid segment further enhances its utility in designing prodrugs and biomaterials, topics frequently searched in academic and industrial databases.

Recent advancements in AI-driven drug discovery have spotlighted molecules like 4-hydroxy-3-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid due to their modularity and compatibility with machine learning-based molecular modeling. Researchers often query terms such as "Fmoc-protected amino acids" or "cyclobutane derivatives in drug design," reflecting the compound’s relevance in cutting-edge studies. Its stability under physiological conditions also makes it a candidate for sustained-release formulations, a hot topic in pharmacokinetics.

From a synthetic chemistry perspective, the cyclobutane ring in CAS No. 2171276-96-1 offers unique conformational rigidity, which is critical for optimizing ligand-receptor interactions. This property is particularly valuable in developing GPCR-targeted therapies, a trending area in biopharmaceuticals. Additionally, the compound’s carboxylic acid functionality allows for further derivatization, enabling the creation of polymeric drug carriers—a subject of intense interest in nanomedicine forums.

Environmental and regulatory considerations are also pivotal when discussing 2171276-96-1. Unlike many synthetic intermediates, this compound exhibits low ecotoxicity, aligning with the green chemistry principles increasingly demanded by regulatory bodies. Searches for "sustainable peptide synthesis" or "eco-friendly protecting groups" often lead to discussions about Fmoc-based compounds, underscoring their alignment with global sustainability goals.

In summary, 4-hydroxy-3-(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid (CAS No. 2171276-96-1) represents a convergence of innovative drug design, sustainable chemistry, and advanced material science. Its multifaceted applications—from peptide therapeutics to nanocarriers—ensure its prominence in both academic literature and industrial pipelines, making it a compound of enduring scientific and commercial value.